Ethyl 6-(Trifluoromethyl)-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 6-(trifluoromethyl)-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C12H9F3O2S/c1-2-17-11(16)10-5-7-3-4-8(12(13,14)15)6-9(7)18-10/h3-6H,2H2,1H3
• InChI Key: ZBTGOVLGERAGEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C=C(C=C2)C(F)(F)F
• Molecular Formula: C12H9F3O2S
• Molecular Weight: 274.26 g/mol

Description

The compound “Ethyl 6-(Trifluoromethyl)-1-benzothiophene-2-carboxylate” is a complex organic molecule. It contains a benzothiophene ring, which is a type of heterocyclic compound. The trifluoromethyl group (-CF3) is a functional group derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, trifluoromethyl groups can be introduced to organic compounds through various methods. For example, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the benzothiophene ring and the trifluoromethyl group. The trifluoromethyl group is known to have significant electronegativity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its bonds. Trifluoromethyl groups are known to have unique physicochemical properties due to the presence of fluorine atoms.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a related compound, has been used in the synthesis of various heterocyclic compounds, including antimicrobial and anti-inflammatory agents. This demonstrates the compound's utility in creating biologically active substances (Narayana, Ashalatha, Raj, & Kumari, 2006).

Preparation of Hypnotic Agents

• Ethyl-4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate, another derivative, has been synthesized and shown potential as a hypnotic agent. This highlights the compound's relevance in pharmacological research (Ghorab, Heiba, & El-gawish, 1995).

Chemical Reactions and Syntheses

• The compound has been involved in various chemical reactions, including recyclization and decyclization, showcasing its versatility in organic synthesis and the formation of complex molecules (Shipilovskikh, Shipilovskikh, & Rubtsov, 2014; Vasileva, Vaganov, Shipilovskikh, & Rubtsov, 2018).

Multicomponent Synthesis

• It has been used in a one-pot, multicomponent reaction to synthesize benzochromenes, underlining its role in facilitating efficient chemical syntheses (Duan, Wang, Xu, Kang, Zhang, Song, & Deng, 2013).

Diels-Alder Reactions

• In the field of organic chemistry, the compound has been utilized in Diels-Alder reactions, a classic method for creating complex, cyclic structures, showing its utility in advanced organic synthesis (Kondratov, Tolmachova, Dolovanyuk, Gerus, Daniliuc, & Haufe, 2015; Kondratov, Tolmachova, Dolovanyuk, Gerus, Bergander, Daniliuc, & Haufe, 2014).

Catalytic Reactions

• The compound has been studied for its role in catalytic trifluoromethylation, a reaction important in the synthesis of organofluorine compounds, which are significant in various fields including medicinal chemistry (Arimori & Shibata, 2015).

Photophysical Studies

• Various derivatives of Ethyl 6-(Trifluoromethyl)-1-benzothiophene-2-carboxylate have been used in photophysical studies, revealing their potential in photochemical applications (Amati, Belviso, D’Auria, Lelj, Racioppi, & Viggiani, 2010).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. Trifluoromethyl groups are often used in pharmaceuticals and agrochemicals to adjust the steric and electronic properties of a lead compound.

Future Directions

The future directions for this compound would depend on its potential applications. Trifluoromethyl groups are often used in the development of new pharmaceuticals and agrochemicals, suggesting potential areas of future research.

Synthesis routes and methods

Procedure details

To a solution of DBU (1,8-diazabicyclo[5.4.0]undec-7-ene, 5 equiv) in THF (1 M) at 0° C. was added a solution of ethyl-2-mercaptoacetate (1.15 equiv) and the reaction stirred at 0° C. for 20 min. A solution of 2-fluoro4-(trifluoromethyl)benzaldehyde (1 equiv) in THF (2 M) was added and the reaction was stirred for an additional 2 h at 0° C. The reaction was diluted with half-saturated NH4Cl and EtOAc. The organic layer was washed with brine and dried over magnesium sulfate. The volatiles were removed under reduced pressure to obtain the title compound as a viscous oil.